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Compound of Interest

Compound Name: Diaminopropanol tetraacetic acid

Cat. No.: B1583530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and standardized protocols for the use of

Diethylenetriaminepentaacetic acid (DTPA) in the extraction of bioavailable heavy metals from

soil. This method is crucial for environmental monitoring, agricultural soil quality assessment,

and in the early stages of phytoremediation research, which can be relevant to the sourcing of

raw materials in drug development.

Introduction
The DTPA-chelation method is a widely accepted technique for estimating the plant-available

fraction of micronutrients and heavy metals in soil. Developed by Lindsay and Norvell in 1978,

this method utilizes a buffered DTPA solution to extract metals such as zinc (Zn), iron (Fe),

manganese (Mn), copper (Cu), cadmium (Cd), lead (Pb), and nickel (Ni) from near-neutral and

calcareous soils.[1][2] The principle of this method lies in the ability of the chelating agent DTPA

to form stable, soluble complexes with metal ions, mimicking the action of natural chelates in

the soil-plant system.[1][2] This protocol is essential for assessing soil contamination and for

studies focused on phytoremediation, a process that uses plants to remove pollutants from the

soil.

Principles of the DTPA Extraction Method
The DTPA solution is buffered at a pH of 7.3 to prevent the dissolution of carbonates while

effectively chelating the target metals.[1][2] The extracting solution contains three key
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components:

DTPA (0.005 M): A chelating agent that forms stable complexes with heavy metals.[1][3]

Triethanolamine (TEA, 0.1 M): Acts as a buffer to maintain the pH at 7.3.[1][3]

Calcium Chloride (CaCl₂, 0.01 M): Included to prevent the dissolution of calcium carbonate

and to maintain a constant ionic strength.[1][3]

The extraction is performed by shaking a soil sample with the DTPA solution for a specified

period, followed by filtration or centrifugation to separate the liquid extract for analysis.[2][3]

The concentration of metals in the extract is then determined using atomic absorption

spectrometry (AAS) or inductively coupled plasma-optical emission spectrometry (ICP-OES).[1]

[3]

Experimental Protocols
This section details the necessary reagents, equipment, and step-by-step procedures for

performing DTPA-based heavy metal extraction from soil.

Reagents and Materials
Diethylenetriaminepentaacetic acid (DTPA), C₁₄H₂₃N₃O₁₀[1]

Triethanolamine (TEA), C₆H₁₅NO₃[1]

Calcium chloride dihydrate (CaCl₂·2H₂O)[1]

Hydrochloric acid (HCl), concentrated

Deionized water

Single or multi-element standard solutions for calibration

Air-dried soil samples, sieved through a 2 mm nylon mesh[3]

Whatman No. 42 filter paper or equivalent[2]
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Equipment
Analytical balance

pH meter

Volumetric flasks (1 L)

Erlenmeyer flasks (125 mL or 250 mL)[2]

Mechanical shaker[2]

Filtration funnel and collection tubes[2]

Centrifuge and centrifuge tubes (optional)[3]

Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma-Optical Emission

Spectrometer (ICP-OES)[3]

Preparation of DTPA Extraction Solution (pH 7.3)
Dissolve 1.97 g of DTPA (C₁₄H₂₃N₃O₁₀) in approximately 200 mL of deionized water in a 1 L

volumetric flask.[4]

Add 14.92 g of Triethanolamine (TEA, C₆H₁₅NO₃) to the solution.[4]

Add 1.47 g of Calcium Chloride dihydrate (CaCl₂·2H₂O) to the solution.[4]

Stir until all components are dissolved.

Adjust the pH of the solution to 7.3 ± 0.05 with concentrated HCl.[4]

Bring the final volume to 1 L with deionized water.[4]

Soil Extraction Procedure
Weigh 10.0 g of air-dried, sieved soil into a 125 mL Erlenmeyer flask.[2]
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Add 20.0 mL of the DTPA extraction solution to the flask, resulting in a 1:2 soil-to-solution

ratio.[2]

Securely cap the flasks and place them on a mechanical shaker.

Shake for exactly 2 hours at a constant speed (e.g., 120 cycles per minute).[2]

After shaking, remove the flasks and allow the suspension to settle for a few minutes.

Filter the suspension through Whatman No. 42 filter paper into a clean collection tube.[2]

Alternatively, centrifuge the suspension for 10 minutes and collect the supernatant.[3]

The resulting extract is now ready for analysis.

Analysis of Extracts
The concentration of heavy metals in the DTPA extracts can be determined using either ICP-

OES or AAS. It is crucial to prepare calibration standards in the DTPA extraction solution to

match the matrix of the samples.[3]

Data Presentation
The following tables summarize key quantitative data related to the DTPA extraction method.

Table 1: Method Detection Limits and Spike Recovery
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Element Wavelength (nm)
Method Detection
Limit in Sample
(mg/kg)

Spike Recovery (%)

Cd 228.802 0.003 100.8

Co 228.615 0.006 100.1

Cu 327.395 0.008 99.8

Fe 259.940 0.03 101.9

Mn 257.610 0.007 101.2

Ni 231.604 0.01 100.5

Pb 220.353 0.03 100.7

Zn 213.857 0.005 100.3

Data adapted from Agilent Technologies Application Note on the analysis of DTPA extracted

soils. The spike recovery test was performed on the blank DTPA solution.

Table 2: Calibration Standard Concentrations for ICP-OES Analysis

Element
Standard 1
(µg/mL)

Standard 2
(µg/mL)

Standard 3
(µg/mL)

Standard 4
(µg/mL)

Standard 5
(µg/mL)

Cd 0.01 0.05 0.1 0.5 1.0

Co 0.05 0.25 0.5 2.5 5.0

Ni 0.05 0.25 0.5 2.5 5.0

Cu 0.1 0.5 1.0 5.0 10.0

Zn 0.1 0.5 1.0 5.0 10.0

Pb 0.1 0.5 1.0 5.0 10.0

Mn 0.5 2.5 5.0 25.0 50.0

Fe 1.0 5.0 10.0 50.0 100.0
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Data sourced from an Agilent Application Note for the determination of elemental nutrients in

DTPA extracted soil.[4]

Visualizations
The following diagrams illustrate the experimental workflow and the conceptual signaling

pathway of DTPA in heavy metal extraction.

Sample and Solution Preparation

Extraction Process

Separation

Analysis

Air-dry and sieve soil (2mm)

Weigh 10g of soil

Prepare DTPA extraction solution

Add 20mL of DTPA solution

Shake for 2 hours

Filter or Centrifuge

Analyze extract by ICP-OES/AAS

Click to download full resolution via product page
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Caption: Experimental workflow for DTPA heavy metal extraction from soil.
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Caption: Chelation of heavy metals by DTPA in the soil solution.

Conclusion
The DTPA extraction method is a robust and reliable technique for assessing the bioavailability

of heavy metals in soil. The protocols and data presented here provide a comprehensive guide

for researchers and scientists in various fields. Adherence to standardized procedures is critical

for obtaining accurate and reproducible results, which are essential for environmental risk

assessment and for ensuring the quality and safety of raw materials that may be used in drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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